Cas no 1891740-70-7 (1-{4-methoxy-2-(trifluoromethyl)phenylmethyl}cyclopropan-1-amine)

• Product Name: 1-{4-methoxy-2-(trifluoromethyl)phenylmethyl}cyclopropan-1-amine
• CAS No: 1891740-70-7
• MF: C₁₂H₁₄F₃NO
• MW: 245.240873813629
• CID: 6072899
• PubChem ID: 117364436
• Update Time: 2025-10-29

1-{4-methoxy-2-(trifluoromethyl)phenylmethyl}cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-{4-methoxy-2-(trifluoromethyl)phenylmethyl}cyclopropan-1-amine
• 1-{[4-methoxy-2-(trifluoromethyl)phenyl]methyl}cyclopropan-1-amine
• EN300-1948610
• 1891740-70-7

• Inchi： 1S/C12H14F3NO/c1-17-9-3-2-8(7-11(16)4-5-11)10(6-9)12(13,14)15/h2-3,6H,4-5,7,16H2,1H3
• InChI Key： KPGWRUHNSVKORQ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1CC1(CC1)N)OC)(F)F

Computed Properties

• Exact Mass: 245.10274856g/mol
• Monoisotopic Mass: 245.10274856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-{4-methoxy-2-(trifluoromethyl)phenylmethyl}cyclopropan-1-amine

1-{4-Methoxy-2-(Trifluoromethyl)Phenylmethyl}Cyclopropan-1-Amine

The compound 1-{4-methoxy-2-(trifluoromethyl)phenylmethyl}cyclopropan-1-amine (CAS No. 1891740-70-7) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopropane ring with a substituted phenyl group and an amine functional group. The presence of the trifluoromethyl group and the methoxy substituent on the phenyl ring introduces interesting electronic and steric properties, making this compound a valuable substrate for further research and development.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug design due to their unique strain energy and ability to interact with biological targets in novel ways. The trifluoromethyl group, known for its electron-withdrawing properties, enhances the stability and bioavailability of the molecule, while the methoxy group contributes to hydrogen bonding capabilities, which are crucial for pharmacokinetic profiles. These features make 1-{4-methoxy-2-(trifluoromethyl)phenylmethyl}cyclopropan-1-amine a promising candidate for applications in medicinal chemistry, particularly in the development of new therapeutic agents.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the substituted phenyl ring. The introduction of the trifluoromethyl group is often achieved through electrophilic substitution reactions, while the methoxy group can be introduced via nucleophilic aromatic substitution or other suitable methods. The cyclopropane ring is then incorporated through either ring-closing metathesis or other cycloaddition reactions, depending on the specific starting materials and reaction conditions.

One of the most exciting aspects of this compound is its potential as a building block for more complex molecules. Researchers have explored its use in constructing bioactive compounds with improved pharmacological profiles. For instance, studies have shown that derivatives of this compound exhibit potent inhibitory activity against certain enzymes involved in disease pathways, such as kinases and proteases. This underscores its role as a versatile scaffold for drug discovery efforts.

In addition to its medicinal applications, 1-{4-methoxy-2-(trifluoromethyl)phenylmethyl}cyclopropan-1-amine has also been investigated for its potential in materials science. The combination of a rigid cyclopropane ring and electron-withdrawing groups makes it an attractive candidate for use in advanced materials such as polymers or liquid crystals. Its ability to form stable supramolecular assemblies could lead to innovative applications in nanotechnology and self-assembling systems.

From an analytical standpoint, this compound has been thoroughly characterized using modern spectroscopic techniques such as NMR, IR, and mass spectrometry. These analyses have provided detailed insights into its molecular structure and stability under various conditions. Furthermore, computational studies using density functional theory (DFT) have revealed key insights into its electronic structure and reactivity, paving the way for predictive modeling in future research.

In conclusion, 1-{4-methoxy-2-(trifluoromethyl)phenylmethyl}cyclopropan-1-amine (CAS No. 1891740-70-7) is a multifaceted compound with significant potential across diverse scientific disciplines. Its unique combination of structural features makes it an invaluable tool for researchers seeking to explore new frontiers in chemistry and pharmacology. As ongoing studies continue to uncover its full range of applications, this compound is poised to play a pivotal role in advancing both academic research and industrial innovation.